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This guide provides a comparative analysis of Prosidol (trimeperidine), a synthetic opioid
analgesic, for the management of moderate to severe pain. Due to a scarcity of direct meta-
analyses on Prosidol, this document synthesizes data from available clinical studies and
compares its profile with other commonly used analgesics. Prosidol, also known as Promedol,
was developed in the USSR in the early 1950s and is an analogue of prodine.[1] It is primarily
used in Russia and some other countries for managing various types of pain, including
postoperative, trauma-related, and cancer pain.[2]

Mechanism of Action: Mu-Opioid Receptor Agonism

Similar to other opioid analgesics, Prosidol's primary mechanism of action is through its
agonistic activity on opioid receptors in the central nervous system (CNS).[2][3] It
predominantly binds to mu (u)-opioid receptors, which are G-protein-coupled receptors
(GPCRSs).[3][4] The activation of these receptors initiates a signaling cascade that ultimately
leads to analgesia.[5][6][7] This process involves the inhibition of adenylyl cyclase, a reduction
in the intracellular concentration of cyclic adenosine monophosphate (CAMP), and the
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modulation of ion channels.[6] Specifically, it inhibits voltage-gated calcium channels and
activates potassium channels, leading to hyperpolarization and reduced neuronal excitability.[6]
This cascade suppresses the release of nociceptive neurotransmitters, such as substance P,
thereby dampening the transmission and perception of pain signals.[3]
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Fig. 1: Simplified Mu-Opioid Receptor Signaling Pathway
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Comparative Efficacy of Prosidol and Other
Analgesics

While a direct meta-analysis is not available, individual studies and reviews allow for a
qualitative and quantitative comparison of Prosidol (trimeperidine) with other analgesics.
Trimeperidine is reported to be approximately half as potent as morphine.[1][8]

Table 1. Summary of Comparative Analgesic Efficacy
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Analgesic

Dosage

Condition

Efficacy
Outcome

Comparator(
s)

Source

Trimeperidine

Not specified

Moderate to

severe pain

Approx. 0.5x
potency of

morphine

Morphine

[1](8]

Meperidine

50 mg & 100
mg (IM)

Postoperative

dental pain

Less
efficacious
than
Ketorolac (30
mg & 90 mg)

Ketorolac

[°]

Meperidine

50 mg (1V)

Renal colic

More
effective than
Paracetamol
(1000 mg IV);
similar to
Dexketoprofe
n (50 mg IV)

Dexketoprofe
n,

Paracetamol

[10]

Meperidine

18 mg (IV
PCA)

Post-
cesarean

pain

Higher
incidence of
severe pain
during
movement

Morphine (1.8
mg),
Oxymorphon
e (0.3 mg)

[11]

Ketorolac

30 mg & 90
mg (IM)

Postoperative

dental pain

Significantly
more
efficacious
than
Meperidine
(50 mg & 100
mg)

Meperidine

[9]

Dexketoprofe

n

50 mg (1V)

Renal colic

Similar
efficacy to
Meperidine
(50 mg IV);

Meperidine,

Paracetamol

[10]
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superior to

Paracetamol

Safety and Adverse Effect Profile

The side effects associated with Prosidol are characteristic of opioid analgesics and include
nausea, vomiting, itching, sedation, and respiratory depression, which can be life-threatening.
[1][12] Long-term use may lead to tolerance and dependence.[13]

Table 2: Comparison of Adverse Effects
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Common Adverse

Incidence in Clinical

Analgesic . Source
Effects Trials
Nausea, vomiting,
) sedation, respiratory o
Prosidol ) Not specified in
) o depression, ) ) [12][13]
(Trimeperidine) ] available literature
drowsiness,
constipation
Adverse events
reported in 59% of
patients (vs. 17% for
Ketorolac) in a dental
] pain study.[9] More
Sedation, nausea,
M i i rat common adverse (ON[L0][L4][15]
eperidine vomiting, respiratory
i effects (33.3%)
depression
compared to
Paracetamol (3.3%)
and Dexketoprofen
(0%) in a renal colic
study.[10]
Increased sedation
] Sedation, pruritus, and pruritus noted in a
Morphine - 11]
nausea, vomiting post-cesarean PCA
study.
Adverse events in
Ketorolac Nausea 17% of patients in a [9]
dental pain study.
No adverse effects
Dexketoprofen None reported reported in a renal [10]
colic study.

Experimental Protocols

Detailed methodologies are crucial for the interpretation of clinical trial data. Below are

summaries of protocols from studies comparing analgesics relevant to this guide.
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Protocol 1: Analgesic Efficacy in Postoperative Dental
Pain

o Study Design: Single-dose, randomized, double-blind, parallel-group study.[9]

o Patient Population: 145 patients experiencing moderate to severe pain after the surgical
removal of at least three third molars, including one bony-impacted mandibular molar.[9]

e Interventions: Intramuscular (IM) injection of:
o Ketorolac tromethamine: 10 mg, 30 mg, or 90 mg
o Meperidine hydrochloride: 50 mg or 100 mg[9]

¢ Outcome Measures:

[¢]

Pain intensity and pain relief assessed over an 8-hour period.

[¢]

Summed pain intensity differences (SPID) and total pain relief (TOTPAR) scores.

o

Overall patient rating of the medication.

o

Monitoring of adverse events.[9]

Protocol 2: Analgesic Efficacy in Acute Renal Colic

e Study Design: Double-blind, randomized clinical trial.[10]

o Patient Population: 90 patients (aged 18-65) presenting to the Emergency Department with
renal colic.[10]

« Interventions: Intravenous (IV) administration over 15 minutes of:
o Dexketoprofen trometamol: 50 mg
o Meperidine: 50 mg

o Paracetamol: 1000 mg[10]
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¢ Qutcome Measures:

o

Pain intensity assessed at 15, 30, and 60 minutes using a 100-mm visual analog scale
(VAS) and a 4-point verbal rating scale (VRS).

Successful treatment defined as a =50% reduction in VAS at 30 minutes.

o

[¢]

Requirement for rescue analgesia (fentanyl) for patients with VAS =40 mm at 30 minutes.

[¢]

Incidence of adverse effects.[10]
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Fig. 2: Generalized Workflow of an Analgesic Clinical Trial
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Conclusion

Prosidol (trimeperidine) is a synthetic opioid analgesic with a mechanism of action centered on
mu-opioid receptor agonism, similar to other drugs in its class like morphine and meperidine.[2]
[3] While it has seen clinical application, particularly in Russia, there is a lack of extensive,
high-level evidence such as large-scale, multi-national clinical trials and meta-analyses in
widely accessible medical literature.[2][12] The available information suggests an efficacy
profile where it is less potent than morphine.[1][8] Its adverse effect profile is consistent with
other opioids, highlighting the need for careful patient monitoring for sedation and respiratory
depression.[12][13] Compared to some non-steroidal anti-inflammatory drugs (NSAIDs) like
ketorolac and dexketoprofen in specific pain models, opioids like meperidine may offer similar
or inferior analgesia with a higher incidence of adverse effects.[9][10] Further rigorous,
controlled clinical trials are necessary to fully elucidate the comparative efficacy and safety of
Prosidol in the broader context of modern pain management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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